Cas no 107210-39-9 (Ethanol,2,2'-[[9-[[3-(dimethylamino)propyl]amino]-1-nitro-4-acridinyl]imino]bis-,diacetate (ester) (9CI))

• Product Name: Ethanol,2,2'-[[9-[[3-(dimethylamino)propyl]amino]-1-nitro-4-acridinyl]imino]bis-,diacetate (ester) (9CI)
• CAS No: 107210-39-9
• MF: C₂₆H₃₃N₅O₆
• MW: 511.57012629509
• CID: 215294
• PubChem ID: 135691
• Update Time: 2025-04-19

Ethanol,2,2'-[[9-[[3-(dimethylamino)propyl]amino]-1-nitro-4-acridinyl]imino]bis-,diacetate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[[9-[[3-(dimethylamino)propyl]amino]-1-nitro-4-acridinyl]imino]bis-,diacetate (ester) (9CI)
• ethanol, 2,2'-[[9-[[3-(dimethylamino)propyl]amino]-1-nitro-4-acridinyl]imino]bis-, diacetate (ester)
• 2-[2-acetyloxyethyl-[9-[3-(dimethylamino)propylamino]-1-nitroacridin-4-yl]amino]ethyl acetate
• 2,2'-((9-((3-(Dimethylamino)propyl)amino)-1-nitro-4-acridinyl)imino)bisethanol, diacetate (ester)
• 2,2'-[[9-[[3-(DIMETHYLAMINO)PROPYL]AMINO]-1-NITRO-4-ACRIDINYL]IMINO]BIS-ETHANOL, DIACETATE (ESTER)
• 107210-39-9
• 4-Bis(2-acetoxyethyl)aminonitracrine
• CHEMBL101478
• DTXSID30147957
• CCRIS 3394
• Ethanol, 2,2'-((9-((3-(dimethylamino)propyl)amino)-1-nitro-4-acridinyl)imino)bis-, diacetate (ester)
• 2,2'-((9-((3-(Dimethylamino)propyl)amino)-1-nitro-4-acridinyl)imino)bisethanol diacetate
• BRN 5196406

• Inchi： 1S/C26H33N5O6/c1-18(32)36-16-14-30(15-17-37-19(2)33)23-11-10-22(31(34)35)24-25(27-12-7-13-29(3)4)20-8-5-6-9-21(20)28-26(23)24/h5-6,8-11H,7,12-17H2,1-4H3,(H,27,28)
• InChI Key： KBGYNIMZFLTVQC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCN(CCOC(C)=O)C1=CC=C(C2=C(C3C=CC=CC=3N=C21)NCCCN(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 511.24329
• Monoisotopic Mass: 511.24308379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 14
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 127.14